Cas no 1270816-90-4 (1-Acetyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-Acetyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• CAS No: 1270816-90-4
• MF: C₈H₁₀F₃NO₃
• MW: 225.16511297226
• MDL: MFCD18870217
• CID: 5606443
• PubChem ID: 55228425
• Update Time: 2023-09-02

1-Acetyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1270816-90-4
• 1-acetyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• AKOS006249446
• EN300-938360
• 1-Acetyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid

• MDL： MFCD18870217
• Inchi： 1S/C8H10F3NO3/c1-5(13)12-3-2-7(4-12,6(14)15)8(9,10)11/h2-4H2,1H3,(H,14,15)
• InChI Key： KUFUVIHVCDUTMK-UHFFFAOYSA-N
• SMILES： FC(C1(C(=O)O)CN(C(C)=O)CC1)(F)F

Computed Properties

• Exact Mass: 225.06127767g/mol
• Monoisotopic Mass: 225.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids